Technical Support Center: Enhancing Cell Permeability of 2-Pyridone Compounds

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*6-Isopropyl-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid*
CAS No.:	*98483-00-2*
Cat. No.:	*B1314485*

Get Quote

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the cell permeability of 2-pyridone compounds. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to navigate the complexities of optimizing this privileged scaffold for enhanced cellular uptake.

Introduction: The 2-Pyridone Permeability Conundrum

2-Pyridone and its derivatives are recognized as "privileged scaffolds" in drug discovery due to their versatile biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1][2][3] Their unique physicochemical characteristics, such as the ability to act as both hydrogen bond donors and acceptors, contribute to their therapeutic potential.[1][2] However, these same properties can also present significant hurdles in achieving optimal cell permeability, a critical factor for a drug's bioavailability and efficacy.[4]

© 2026 BenchChem. All rights reserved.

The tautomeric equilibrium between the 2-hydroxypyridine (lactim) and 2(1H)-pyridone (lactam) forms, which is influenced by the solvent environment, plays a crucial role in the molecule's polarity and interaction with the cell membrane.[2][5] Furthermore, the inherent polarity and potential for strong hydrogen bonding with the aqueous environment can hinder passive diffusion across the lipophilic cell membrane.[6][7]

This guide will address these challenges head-on, providing practical, evidence-based solutions to enhance the cell permeability of your 2-pyridone compounds.

Troubleshooting Guide

This section is formatted to address specific issues you may be encountering in your experiments.

Q1: My 2-pyridone compound exhibits low apparent permeability (Papp) in our standard Caco-2 assay. What are the likely causes and what steps can I take to troubleshoot this?

Low permeability in a Caco-2 assay, a widely used in vitro model for predicting human intestinal absorption, can stem from several factors.[8][9] Here's a systematic approach to diagnosing and addressing the issue:

Potential Cause 1: High Polarity and/or Hydrogen Bonding Capacity

The 2-pyridone scaffold's ability to form multiple hydrogen bonds can lead to a high degree of solvation, making it energetically unfavorable to partition into the lipid bilayer of the cell membrane.[6][7]

Troubleshooting Steps:

- Assess Lipophilicity: Determine the experimental LogD at physiological pH (7.4). A low LogD value often correlates with poor passive diffusion. The goal is to find a balance, as excessively high lipophilicity can lead to poor aqueous solubility and other liabilities.[10][11]
- Structural Modification to Increase Lipophilicity:

© 2026 BenchChem. All rights reserved.

- Prodrug Approach: Masking the polar N-H or C=O groups with lipophilic moieties can significantly enhance permeability.[12][13][14] These promoieties are designed to be cleaved by intracellular enzymes, releasing the active parent drug. For instance, creating an ester or a carbamate at the pyridone nitrogen can be an effective strategy.[13][15]
- Bioisosteric Replacement: Consider replacing polar functional groups on the periphery of the 2-pyridone core with more lipophilic isosteres, provided this does not negatively impact target engagement.[16]

- Promote Intramolecular Hydrogen Bonding: Introducing substituents that can form intramolecular hydrogen bonds can "mask" the polar groups from the aqueous environment, effectively reducing the molecule's overall polarity and improving its membrane permeability.[17][18]

Potential Cause 2: Efflux by Transporters

Your compound might be actively transported out of the cell by efflux pumps such as P-glycoprotein (P-gp, encoded by the MDR1 gene), which are highly expressed in Caco-2 cells.[19][20][21] This results in a low net flux from the apical (A) to the basolateral (B) side of the cell monolayer.

Troubleshooting Steps:

- Conduct a Bi-directional Permeability Assay: Measure the permeability in both the A-to-B and B-to-A directions. An efflux ratio (Papp B-A / Papp A-B) greater than 2 is a strong indicator of active efflux.[22][23]
- Use Efflux Pump Inhibitors: Perform the Caco-2 assay in the presence of known P-gp inhibitors like verapamil or valspodar.[22] A significant increase in the A-to-B permeability in the presence of an inhibitor confirms that your compound is a substrate for that efflux pump.
- Structural Modifications to Evade Efflux: While challenging, subtle structural modifications can sometimes reduce a compound's affinity for efflux transporters. This often involves iterative medicinal chemistry efforts.

Potential Cause 3: Poor Aqueous Solubility

© 2026 BenchChem. All rights reserved.

If your compound precipitates in the assay buffer, its effective concentration at the cell surface will be lower than the nominal concentration, leading to an artificially low measured permeability.

Troubleshooting Steps:

- Assess Kinetic Solubility: Determine the solubility of your compound in the assay buffer.
- Formulation Strategies:
  - Use of Co-solvents: Low concentrations of biocompatible solvents like DMSO can be used, but their effect on cell monolayer integrity must be carefully monitored.[24]
  - Lipid-Based Formulations: For in vivo studies, self-emulsifying drug delivery systems (SEDDS) can significantly improve the oral bioavailability of poorly soluble and poorly permeable drugs.[25][26]
  - Nanoparticle Formulations: Encapsulating the compound in nanoparticles can enhance solubility and potentially facilitate cellular uptake through endocytic pathways.[27][28]

Q2: I have evidence that my 2-pyridone compound is a substrate for P-glycoprotein. What are my options?

Identifying your compound as a P-gp substrate is a critical step. Here's a decision-making workflow:

Caption: Decision workflow for addressing P-gp efflux.

Detailed Explanation of Options:

- Rational Drug Redesign: This is often the most desirable but also the most resource-intensive approach. The goal is to make structural modifications that reduce the compound's affinity for P-gp without compromising its activity at the intended target. This typically involves a multi-parameter optimization process.
- Formulation Strategies: Advanced formulations, such as encapsulating the drug in nanoparticles, can sometimes alter the mechanism of cellular entry to endocytosis, thereby

© 2026 BenchChem. All rights reserved.

bypassing efflux pumps located at the apical membrane.[27]

- Co-administration with a P-gp Inhibitor: While this can be effective, it raises concerns about potential drug-drug interactions and is generally less favored during early drug development.[29]

- Accept Efflux and Focus on Potency: If the compound is exceptionally potent, it may be possible to achieve therapeutic concentrations despite efflux. However, this often necessitates higher doses, which can increase the risk of off-target effects.

Frequently Asked Questions (FAQs)

Q: What are the most critical physicochemical properties to consider when designing 2-pyridone derivatives with improved cell permeability?

A: The interplay of several properties is key. Here are the most critical ones:


© 2026 BenchChem. All rights reserved.

Physicochemical Property	Importance in Permeability of 2-Pyridones	Target Range (General Guidance)
Lipophilicity (LogD at pH 7.4)	A primary driver of passive diffusion across the lipid membrane. Too low, and the compound won't partition into the membrane; too high, and it may have poor aqueous solubility and be trapped in the membrane.[10]	1 - 3
Polar Surface Area (PSA)	Represents the surface sum over all polar atoms. A lower PSA generally correlates with better permeability. The hydrogen bonding capacity of the 2-pyridone core contributes significantly to its PSA.[17]	< 140 Å²
Molecular Weight (MW)	Smaller molecules generally diffuse more readily.	< 500 Da
Hydrogen Bond Donors (HBD)	The N-H group of the 2-pyridone is a hydrogen bond donor. A high number of HBDs can negatively impact permeability.[1]	≤ 5
Hydrogen Bond Acceptors (HBA)	The C=O group is a hydrogen bond acceptor. Similar to HBDs, a high number of HBAs can be detrimental.[1]	≤ 10
Aqueous Solubility	Essential for ensuring the compound is in solution to be absorbed.	> 10 µM in assay buffer

Q: How can the prodrug strategy be specifically applied to 2-pyridone compounds?

© 2026 BenchChem. All rights reserved.

A: The prodrug approach is an excellent strategy for transiently masking the polar functionalities of the 2-pyridone ring.[12][13][14]



Click to download full resolution via product page

Caption: Prodrug strategy for enhancing 2-pyridone permeability.

The primary sites for modification on the 2-pyridone core are the nitrogen and oxygen atoms. By attaching a lipophilic promoiety that is cleavable by intracellular enzymes (e.g., esterases, phosphatases), you can create a more lipophilic prodrug that can more easily cross the cell membrane. Once inside the cell, the promoiety is cleaved, releasing the active 2-pyridone compound.

Q: Which in vitro permeability model is best for evaluating 2-pyridone compounds?

A: The choice of model depends on the specific question you are asking.

- PAMPA (Parallel Artificial Membrane Permeability Assay): This is a high-throughput, cell-free assay that measures passive diffusion across an artificial lipid membrane. It is useful for early-stage screening to assess a compound's intrinsic passive permeability without the complication of transporters.[4]

- Caco-2 Cells: This is the gold standard for predicting oral absorption in humans.[8][9] Caco-2 cells form a polarized monolayer with tight junctions and express a range of transporters, including efflux pumps like P-gp. This model provides a more comprehensive assessment of permeability, including the potential for active transport.[22][23]

© 2026 BenchChem. All rights reserved.

- MDCK-MDR1 Cells: Madin-Darby Canine Kidney (MDCK) cells transfected with the human MDR1 gene are specifically used to determine if a compound is a substrate for P-gp.[22] This is a valuable tool for de-risking compounds identified as potential efflux substrates in the Caco-2 model.

For a thorough evaluation of 2-pyridone compounds, a tiered approach is recommended, starting with PAMPA for initial assessment of passive permeability, followed by Caco-2 assays for a more physiologically relevant evaluation.

Experimental Protocols

Protocol: Standard Caco-2 Bi-Directional Permeability Assay

This protocol provides a general framework. Specific details may need to be optimized for your laboratory and analytical methods.

1. Cell Culture and Monolayer Formation:

- Culture Caco-2 cells in a suitable medium (e.g., DMEM with 10% FBS, 1% non-essential amino acids, and 1% penicillin-streptomycin).
- Seed cells onto Transwell® inserts (e.g., 24-well format, 0.4 µm pore size) at an appropriate density.
- Culture for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.[23]

2. Monolayer Integrity Assessment:

- Measure the transepithelial electrical resistance (TEER) of the monolayer using a voltmeter. TEER values should be within the laboratory's established range for intact monolayers.
- Alternatively, assess the permeability of a low-permeability marker such as Lucifer yellow. [23]

3. Permeability Assay (A-to-B):

- Wash the cell monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS).
- Prepare the test compound in HBSS at the desired concentration (typically with <1% DMSO). This is the donor solution.

© 2026 BenchChem. All rights reserved.

- Add the donor solution to the apical (A) side of the Transwell® insert.
- Add fresh HBSS to the basolateral (B) side (the receiver compartment).
- Incubate at 37°C on an orbital shaker.
- At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the receiver compartment. Replace the removed volume with fresh HBSS.
- At the end of the experiment, take a sample from the donor compartment.

4. Permeability Assay (B-to-A):

- Follow the same procedure as above, but add the donor solution to the basolateral (B) side and sample from the apical (A) side.

5. Sample Analysis:

- Quantify the concentration of the compound in all samples using a suitable analytical method, such as LC-MS/MS.[23]

6. Data Analysis:

- Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation:
- Papp = (dQ/dt) / (A * C0)
- Where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C0 is the initial concentration in the donor compartment.
- Calculate the efflux ratio:
- Efflux Ratio = Papp (B-A) / Papp (A-B)

Controls:

- High Permeability Control: Propranolol[23]

- Low Permeability Control: Atenolol or Ranitidine[23]

References

- Aungst, B. J. (1993). Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism. Journal of Pharmaceutical Sciences, 82(10), 979-987. [Link]

© 2026 BenchChem. All rights reserved.

- Volpe, D. A. (2020). Advances in cell-based permeability assays to screen drugs for intestinal absorption. Expert Opinion on Drug Discovery, 15(5), 539-549. [Link]
- Hubatsch, I., Ragnarsson, E. G., & Artursson, P. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 models.
- Shafiq, S., Faiyaz, S., Sushma, G., Iqbal, Z., & Talegaonkar, S. (2007). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, 2012, 868653. [Link]
- Creative Bioarray. (n.d.). In Vitro Permeability Assay. Retrieved from [Link]
- BioIVT. (n.d.). Cell Permeability Assay. Retrieved from [Link]
- Hagedorn, M., & Vieth, M. (2018).
- Purdue University. (n.d.).
- World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]
- MB Biosciences. (n.d.). In Vitro and Ex Vivo Permeability Study. Retrieved from [Link]
- El-Sayed, M. T. (2022). Recent developments in the utilization of pyridones as privileged scaffolds in drug discovery. Expert Opinion on Drug Discovery, 17(10), 1139-1159.
- Shalaeva, M., Kenseth, J., Lombardo, F., & Smith, R. (2008). Predicting and Improving the Membrane Permeability of Peptidic Small Molecules. Journal of Medicinal Chemistry, 51(23), 7483-7491.
- El-Gohary, N. S., & Shaaban, M. I. (2022). Recent Advances in the Chemistry and Pharmacology of 2-Pyridone Scaffolds. Molecules, 27(19), 6296.
- Bautista-Jiménez, A., & González-Zamora, E. (2022). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Advances, 12(55), 35847-35873.
- Jat, P., & Sharma, S. (2023). Prodrug Approach as a Strategy to Enhance Drug Permeability. Pharmaceutics, 15(3), 850.
- Huttunen, K. M., & Rautio, J. (2011). Prodrug Strategies for Enhancing the Percutaneous Absorption of Drugs. Molecules, 16(9), 7161-7185.
- Gil, E. C., & Lee, Y. (2015). Prodrug Strategies for Enhancing the Oral Delivery of Poorly Permeable Drugs. Molecules, 20(7), 12241-12267.

© 2026 BenchChem. All rights reserved.

- Schreck, S., O'Rourke, B., & Stümpfig, M. (2021). How Hydrogen Bonding Amplifies Isomeric Differences in Pyridones toward Strong Changes in Acidity and Tautomerism. The Journal of Physical Chemistry B, 125(7), 1895-1904.
- Di, L. (2023). Prodrug Approach as a Strategy to Enhance Drug Permeability. Pharmaceutics, 15(3), 850.
- Wikipedia. (n.d.). 2-Pyridone. Retrieved from [Link]
- Semantic Scholar. (n.d.). Prodrug Approach as a Strategy to Enhance Drug Permeability. Retrieved from [Link]
- ResearchGate. (n.d.). Transition from Water Wires to Bifurcated H-Bond Networks in 2-Pyridone·(H2O)n, n = 1- 4 Clusters. Retrieved from [Link]
- Ghorbani-Choghamarani, A., & Norouzi, M. (2023). Synthesis of pyridone derivatives using 2D rod like bifunctional Fe based MOF and CuO nanocomposites as a novel heterogeneous catalyst. Scientific Reports, 13(1), 15729.
- ResearchGate. (2015). How to increase cell permeability of highly lipophillic compounds in vitro?. Retrieved from [Link]
- Bautista-Jiménez, A., & González-Zamora, E. (2022). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Advances, 12(55), 35847-35873.
- Alex, A., Millan, D. S., Perez, M., Wakenhut, F., & Whitlock, G. A. (2011). Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space. MedChemComm, 2(7), 669-674.
- El-Damasy, A. K., & Lee, K. (2025). Discovery and optimization of 2-pyridones as dual h-DHFR/EGFRTK inhibitors with immunomodulatory potential; design, synthesis, anti-proliferative activity, and apoptosis inducer. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2379765.
- Thakkar, D., & Thakkar, D. (2006). Chemical Substituent Effect on Pyridine Permeability and Mechanistic Insights from Computational Molecular Descriptors. The AAPS Journal, 8(3), E531-E539.
- Scott, D. E., & Ciulli, A. (2021). Improvement of Oral Bioavailability of Pyrazolo-Pyridone Inhibitors of the Interaction of DCN1/2 and UBE2M. Journal of Medicinal Chemistry, 64(10), 6691-6705.
- ResearchGate. (n.d.). Pyridones in drug discovery: Recent advances. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- PubChem. (n.d.). 2-Pyridone. Retrieved from [Link]
- Naylor, M. R., Ly, A. M., Handford, M. J., Ramos, D. P., Pye, C. R., Furukawa, A., ... & Lokey, R. S. (2018). Lipophilic Permeability Efficiency Reconciles the Opposing Roles of Lipophilicity in Membrane Permeability and Aqueous Solubility. Journal of Medicinal Chemistry, 61(24), 11145-11155.
- Zgurskaya, H. I., & Nikaido, H. (2000). New understanding of multi-drug efflux and permeation in antibiotic resistance, persistence and heteroresistance. Current Opinion in Microbiology, 3(5), 512-517.
- PubChem. (n.d.). Pyridine. Retrieved from [Link]
- Mohanraj, V. J., & Chen, Y. (2006). Nanoparticle-based targeted drug delivery. Journal of Biomedical Nanotechnology, 2(4), 341-356.
- Anes, J., McCusker, M. P., Fanning, S., & Martins, M. (2015). The Role of Efflux Pumps in the Transition from Low-Level to Clinical Antibiotic Resistance. Antibiotics, 4(1), 1-17.
- Naylor, M. R., Ly, A. M., Handford, M. J., Ramos, D. P., Pye, C. R., Furukawa, A., ... & Lokey, R. S. (2018). Lipophilic Permeability Efficiency Reconciles the Opposing Roles of Lipophilicity in Membrane Permeability and Aqueous Solubility. Journal of Medicinal Chemistry, 61(24), 11145-11155.
- ResearchGate. (n.d.). Lipophilic Permeability Efficiency (LPE) reconciles the opposing roles of lipophilicity in membrane permeability and aqueous solubility. Retrieved from [Link]
- ResearchGate. (n.d.). The atom numbering and bond lengths of (a) 2-hydroxypyridine (2-HPY);.... Retrieved from [Link]
- Zhang, Y., & Pike, A. (2021). Pyridones in drug discovery: Recent advances. Bioorganic & Medicinal Chemistry Letters, 38, 127849.
- Kourtesi, C., Ball, A. R., Huang, Y., & O'Neill, A. J. (2013). Recent Advances in Multi-Drug Resistance (MDR) Efflux Pump Inhibitors of Gram-Positive Bacteria S. aureus. Antibiotics, 2(1), 28-46.
- ResearchGate. (n.d.). Some 2-pyridone derivatives have important biological properties. Retrieved from [Link]
- Manrique, P. D., López, C. A., Gnanakaran, S., Rybenkov, V. V., & Zgurskaya, H. I. (2023). New understanding of multidrug efflux and permeation in antibiotic resistance, persistence, and heteroresistance. Annals of the New York Academy of Sciences, 1519(1), 46-62.

© 2026 BenchChem. All rights reserved.

- Al-Baidani, A. R., Al-Jubori, S. S., & Al-Karagoly, H. K. (2022). Role of Efflux Pumps on Antimicrobial Resistance in Pseudomonas aeruginosa. Antibiotics, 11(11), 1530.
- Tan, W. S., & Tey, B. T. (2018). A Dual Bioconjugated Virus-Like Nanoparticle as a Drug Delivery System and Comparison with a pH-Responsive Delivery System. Pharmaceutics, 10(4), 219.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Recent developments in the utilization of pyridones as privileged scaffolds in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Synthesis of pyridone derivatives using 2D rod like bifunctional Fe based MOF and CuO nanocomposites as a novel heterogeneous catalyst - PMC [pmc.ncbi.nlm.nih.gov]
- 4. dda.creative-bioarray.com [dda.creative-bioarray.com]
- 5. 2-Pyridone - Wikipedia [en.wikipedia.org]
- 6. How Hydrogen Bonding Amplifies Isomeric Differences in Pyridones toward Strong Changes in Acidity and Tautomerism - PMC [pmc.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. Advances in cell-based permeability assays to screen drugs for intestinal absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. tandfonline.com [tandfonline.com]
- 10. Lipophilic Permeability Efficiency Reconciles the Opposing Roles of Lipophilicity in Membrane Permeability and Aqueous Solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. sci-hub.box [sci-hub.box]
- 12. researchgate.net [researchgate.net]
- 13. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved.

- 14. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
- 15. mdpi.com [mdpi.com]
- 16. Pyridones in drug discovery: Recent advances - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. Predicting and Improving the Membrane Permeability of Peptidic Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space - MedChemComm (RSC Publishing) [pubs.rsc.org]
- 19. New understanding of multi-drug efflux and permeation in antibiotic resistance, persistence and heteroresistance - PMC [pmc.ncbi.nlm.nih.gov]
- 20. mdpi.com [mdpi.com]
- 21. New understanding of multidrug efflux and permeation in antibiotic resistance, persistence, and heteroresistance - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. bioivt.com [bioivt.com]
- 23. In Vitro and Ex Vivo Permeability Study — MB Biosciences [mbbiosciences.com]
- 24. researchgate.net [researchgate.net]
- 25. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
- 26. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
- 27. Nanoparticle-based targeted drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
- 28. mdpi.com [mdpi.com]
- 29. Recent Advances in Multi-Drug Resistance (MDR) Efflux Pump Inhibitors of Gram-Positive Bacteria S. aureus - PMC [pmc.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Technical Support Center: Enhancing Cell Permeability of 2-Pyridone Compounds]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1314485/docs#technical-support-center-enhancing-cell-permeability-of-2-pyridone-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved.

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.